Cas no 899350-94-8 (ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate)

• Product Name: ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate
• CAS No: 899350-94-8
• MF: C₁₂H₁₀ClNO₃S₂
• MW: 315.795699596405
• CID: 5989386
• PubChem ID: 7166982
• Update Time: 2025-10-28

ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate
• ethyl 2-(5-chlorothiophene-2-carboxamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[(5-chloro-2-thienyl)carbonyl]amino]-, ethyl ester
• ethyl 2-[(5-chlorothiophene-2-carbonyl)amino]thiophene-3-carboxylate
• F1358-0254
• 899350-94-8
• AKOS024605322

• Inchi： 1S/C12H10ClNO3S2/c1-2-17-12(16)7-5-6-18-11(7)14-10(15)8-3-4-9(13)19-8/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： LFDPHYZUEJFAEJ-UHFFFAOYSA-N
• SMILES： C1(NC(C2SC(Cl)=CC=2)=O)SC=CC=1C(OCC)=O

Computed Properties

• Exact Mass: 314.9790632g/mol
• Monoisotopic Mass: 314.9790632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 379.8±42.0 °C(Predicted)
• pka: 12.15±0.70(Predicted)

Additional information on ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate

Professional Introduction to Ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate (CAS No. 899350-94-8)

Ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate (CAS No. 899350-94-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a promising candidate for the development of novel therapeutic agents. The presence of both thiophene and amide functional groups in its molecular framework endows it with unique chemical properties that make it particularly interesting for synthetic and pharmacological applications.

The molecular structure of Ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate consists of a thiophene ring substituted with a chloro group at the 5-position and an amide linkage at the 2-position, further connected to a carboxylate ester group at the 3-position. This arrangement not only contributes to its distinct reactivity but also opens up diverse possibilities for further functionalization and derivatization, making it a versatile building block in organic synthesis.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating thiophene moieties, due to their broad spectrum of biological activities. Thiophenes, known for their stability and ability to interact with biological targets, have been extensively studied for their potential in drug discovery. The amide group in Ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate adds another layer of complexity, enabling interactions with various biological receptors and enzymes, which is crucial for developing effective pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors. The amide functionality provides a hinge-binding motif that is commonly exploited in drug design to target specific protein receptors. For instance, studies have shown that amide-based inhibitors can effectively modulate the activity of enzymes involved in inflammatory pathways, making them attractive candidates for treating conditions such as arthritis and inflammatory bowel disease. The chloro-substituted thiophene ring further enhances its binding affinity by allowing for hydrophobic interactions and π-stacking effects with the target proteins.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of Ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate. Molecular docking simulations have been employed to predict how this compound might interact with various biological targets, providing valuable insights into its potential therapeutic effects. These simulations have revealed that the compound exhibits high binding affinity for several key enzymes and receptors, suggesting its utility in developing treatments for neurological disorders, cancer, and infectious diseases.

The synthesis of Ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a thiophene precursor, followed by introduction of the amide and ester groups through established synthetic protocols. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve regioselective modifications of the thiophene ring, ensuring the correct placement of the chloro group.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable intermediate in the synthesis of more complex molecules, allowing chemists to explore new chemical spaces and develop innovative drug candidates. The ability to modify different functional groups within its structure provides chemists with a high degree of flexibility, enabling them to tailor the properties of their final products to meet specific biological requirements.

In conclusion, Ethyl 2-(5-chlorothiophene-2-amido)thiophene-3-carboxylate (CAS No. 899350-94-8) represents a fascinating compound with immense potential in pharmaceutical research. Its unique molecular architecture and diverse functional groups make it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.